tert-butyl 2-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 2-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate (TBFMPPC) is an organic compound with a unique structure, consisting of a tert-butyl group and a substituted piperidine ring. This compound is a useful synthetic building block, as it can be used in a variety of reactions to form other compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other industrial products. TBFMPPC has been studied extensively in the laboratory and has been found to have a number of interesting biochemical and physiological effects. We will also discuss the advantages and limitations for laboratory experiments, as well as potential future directions for research.
Scientific Research Applications
Drug Discovery
The compound, which contains a 1,2,3-triazole core, has found broad applications in drug discovery . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market .
Organic Synthesis
The 1,2,3-triazole core of the compound is also used in organic synthesis . The synthetic methodologies for the preparation of this important scaffold have been a subject of extensive research .
Polymer Chemistry
The compound has applications in polymer chemistry . The 1,2,3-triazole core is used in the development of new polymers .
Supramolecular Chemistry
In supramolecular chemistry, the compound is used due to its high chemical stability and strong dipole moment .
Bioconjugation
The compound is used in bioconjugation . The 1,2,3-triazole core is used in the development of bioconjugates .
Chemical Biology
In chemical biology, the compound is used due to its versatile applications . The 1,2,3-triazole core is used in the development of new chemical biology tools .
Fluorescent Imaging
The compound is used in fluorescent imaging . The 1,2,3-triazole core is used in the development of new fluorescent imaging agents .
Materials Science
In materials science, the compound is used due to its unique properties . The 1,2,3-triazole core is used in the development of new materials .
properties
IUPAC Name |
tert-butyl 2-[(4-formyltriazol-1-yl)methyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O3/c1-14(2,3)21-13(20)18-7-5-4-6-12(18)9-17-8-11(10-19)15-16-17/h8,10,12H,4-7,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYBOCNCSLIEECI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCCC1CN2C=C(N=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 2-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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